Cas no 1706440-76-7 (7-Trifluoromethyl-1,2,3,4-tetrahydro-quinoline-3-carboxylic acid)

• Product Name: 7-Trifluoromethyl-1,2,3,4-tetrahydro-quinoline-3-carboxylic acid
• CAS No: 1706440-76-7
• MF: C₁₁H₁₀F₃NO₂
• MW: 245.197813510895
• CID: 5191148
• Update Time: 2025-05-05

7-Trifluoromethyl-1,2,3,4-tetrahydro-quinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Trifluoromethyl-1,2,3,4-tetrahydro-quinoline-3-carboxylic acid
• 3-Quinolinecarboxylic acid, 1,2,3,4-tetrahydro-7-(trifluoromethyl)-

• Inchi： 1S/C11H10F3NO2/c12-11(13,14)8-2-1-6-3-7(10(16)17)5-15-9(6)4-8/h1-2,4,7,15H,3,5H2,(H,16,17)
• InChI Key： CSTIDYUOSKZPRE-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(C(F)(F)F)=C2)CC(C(O)=O)C1

Additional information on 7-Trifluoromethyl-1,2,3,4-tetrahydro-quinoline-3-carboxylic acid

7-Trifluoromethyl-1,2,3,4-tetrahydro-quinoline-3-carboxylic Acid: A Comprehensive Overview

The compound 7-Trifluoromethyl-1,2,3,4-tetrahydro-quinoline-3-carboxylic acid (CAS No. 1706440-76-7) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of quinolines, which are heterocyclic aromatic compounds widely studied for their unique chemical properties and biological activities. The presence of the trifluoromethyl group at the 7th position and the carboxylic acid group at the 3rd position introduces distinctive electronic and steric effects, making this compound a valuable substrate for further research and development.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 7-Trifluoromethyl-1,2,3,4-tetrahydro-quinoline-3-carboxylic acid, allowing researchers to explore its structural and functional properties in depth. The molecule's structure is characterized by a partially saturated quinoline ring system, which combines aromaticity with hydrogenatable positions. This hybrid nature makes it an attractive candidate for applications in drug discovery, materials science, and catalysis.

One of the most promising areas of research involving this compound is its role in medicinal chemistry. The trifluoromethyl group is known to enhance lipophilicity and improve pharmacokinetic profiles, making it an ideal substituent for drug candidates. Recent studies have demonstrated that 7-Trifluoromethyl-1,2,3,4-tetrahydro-quinoline-3-carboxylic acid exhibits potent inhibitory activity against several enzymes associated with neurodegenerative diseases. Its ability to cross the blood-brain barrier has further underscored its potential as a lead compound for developing treatments for Alzheimer's disease and other related conditions.

In addition to its medicinal applications, this compound has shown remarkable promise in materials science. The carboxylic acid group provides a versatile functional handle for polymerization and surface modification. Researchers have successfully incorporated this molecule into polymeric materials to enhance their thermal stability and mechanical properties. Furthermore, its electronic properties make it a candidate for use in organic electronics, particularly in the development of new types of semiconductors and light-emitting diodes (LEDs).

The synthesis of 7-Trifluoromethyl-1,2,3,4-tetrahydro-quinoline-3-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the quinoline skeleton through cyclization reactions and the subsequent introduction of the trifluoromethyl group via electrophilic substitution or radical processes. Recent innovations in catalysis have significantly improved the yield and purity of this compound, making it more accessible for large-scale applications.

From an environmental standpoint, this compound has been evaluated for its biodegradability and ecological impact. Studies indicate that under specific conditions, 7-Trifluoromethyl-1,2,3,4-tetrahydro-quinoline-3-carboxylic acid can undergo microbial degradation without releasing toxic byproducts. This finding is particularly important for industries seeking sustainable alternatives in chemical manufacturing.

In conclusion, 7-Trifluoromethyl-1,2,3,tetrahydro-quino line - 3 - carboxylic acid (CAS No. 1706440 - 76 - 7) stands out as a versatile and valuable compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and functional groups provide a foundation for innovative research and development efforts. As ongoing studies continue to uncover new insights into its properties and potential uses